Cas no 33640-67-4 (benzyl 2-amino-3-hydroxybutanoate)

benzyl 2-amino-3-hydroxybutanoate structure

33640-67-4 structure

Product Name:benzyl 2-amino-3-hydroxybutanoate

CAS No:33640-67-4

Molecular Formula:C₁₁H₁₅NO₃

Molecular Weight:209.2417

MDL:MFCD14611754

CID:294382

PubChem ID:13780649

benzyl 2-amino-3-hydroxybutanoate Properties

Names and Identifiers

- L-Threonine,phenylmethyl ester
- benzyl (2S,3R)-2-amino-3-hydroxybutanoate
- L-THREONINE BENZYL ESTER
- Benzyl L-threoninate
- Threonine benzyl ester
- Threonine,benzyl ester, L- (8CI)
- benzyl 2-amino-3-hydroxybutanoate
- H-Thr-OBzl
- 33640-67-4
- IHRYAQVOEVWURS-SCZZXKLOSA-N
- AKOS027325723
- SCHEMBL216744
- DTXSID20427432
- L-Threonine, phenylmethyl ester
- L-Threonine benzyl ester
- +Expand
- MDL： MFCD14611754
- InChIKey： IHRYAQVOEVWURS-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H15NO3/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9/h2-6,8,10,13H,7,12H2,1H3
- SMILES： CC(C(C(OCC1C=CC=CC=1)=O)N)O

Computed Properties

Exact Mass: 209.10519334g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 209.10519334g/mol
Heavy Atom Count: 15
Complexity: 202
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 72.6Å²

Experimental Properties

Refractive Index: -5 ° (C=4, MeOH)
Melting Point: 64 °C
Color/Form: Not determined
Solubility: Not determined

benzyl 2-amino-3-hydroxybutanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF68647-1g	H-Thr-OBzl	33640-67-4		1g	$403.00	2024-04-20
Alichem	A471001898-1g	H-Thr-OBzl	33640-67-4	95%	1g	$566.80	2023-09-02
Ambeed	A155062-1g	(2S,3R)-Benzyl 2-amino-3-hydroxybutanoate	33640-67-4	95+%	1g	$506.0	2024-04-19
Enamine	EN300-297400-0.05g	benzyl 2-amino-3-hydroxybutanoate	33640-67-4		0.05g	$407.0	2023-09-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD223297-1g	H-Thr-OBzl	33640-67-4	95+%	1g	￥3654.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1733640-1g	Benzyl l-threoninate	33640-67-4	98%	1g	￥4958.00
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_802183-25g	H-Thr-OBzl	33640-67-4		25g	¥667.0	2023-09-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.	Y77543-1g	L-THREONINE BENZYL ESTER	33640-67-4	95%	1g	￥5060.00

benzyl 2-amino-3-hydroxybutanoate Related Literature

1. Insulin peptides. Part XXIII. The synthesis of a hexadecapeptide derivative related to the B chain of human insulin

Gerald P. Schwartz,Panayotis G. Katsoyannis J. Chem. Soc. Perkin Trans. 1 1973 2890
2. Phosgene-free synthesis of polypeptides using activated urethane derivatives of α-amino acids: an efficient synthetic approach to hydrophilic polypeptides

Shuhei Yamada,Atsushi Sudo,Mitsuaki Goto,Takeshi Endo RSC Adv. 2014 4 29890
3. Insulin peptides. Part XXIII. The synthesis of a hexadecapeptide derivative related to the B chain of human insulin

Gerald P. Schwartz,Panayotis G. Katsoyannis J. Chem. Soc. Perkin Trans. 1 1973 2890
4. Insulin peptides. Part XXIII. The synthesis of a hexadecapeptide derivative related to the B chain of human insulin

Gerald P. Schwartz,Panayotis G. Katsoyannis J. Chem. Soc. Perkin Trans. 1 1973 2890
5. Bifunctional aryloxyphosphoramidate prodrugs of 2′-C-Me-uridine: synthesis and anti-HCV activity

Munmun Maiti,Ling-Jie Gao,Chunsheng Huang,Roger G. Ptak,Michael G. Murray,Steven De Jonghe,Piet Herdewijn Org. Biomol. Chem. 2016 14 8743
6. Synthetic and immunological studies on trimeric MUC1 immunodominant motif antigen-based anti-cancer vaccine candidates

Mingjing Li,Fan Yu,Chao Yao,Peng George Wang,Yonghui Liu,Wei Zhao Org. Biomol. Chem. 2018 16 993
7. Optimization of N-carboxyanhydride (NCA) polymerization by variation of reaction temperature and pressure

Gijs J. M. Habraken,Karel H. R. M. Wilsens,Cor E. Koning,Andreas Heise Polym. Chem. 2011 2 1322
8. Synthesis of the tetrasaccharide repeating unit of the cryoprotectant capsular polysaccharide from Colwellia psychrerythraea 34H

Giulia Vessella,Angela Casillo,Antonio Fabozzi,Serena Traboni,Alfonso Iadonisi,Maria Michela Corsaro,Emiliano Bedini Org. Biomol. Chem. 2019 17 3129
9. Tunable mechano-responsive organogels by ring-opening copolymerizations of N-carboxyanhydrides

Jingwei Fan,Jiong Zou,Xun He,Fuwu Zhang,Shiyi Zhang,Jeffery E. Raymond,Karen L. Wooley Chem. Sci. 2014 5 141
10. Chemical and chemoenzymatic synthesis of glycosyl-amino acids and glycopeptides related to Trypanosoma cruzi mucins

Vanessa Leiria Campo,Ivone Carvalho,Sarah Allman,Benjamin G. Davis,Robert A. Field Org. Biomol. Chem. 2007 5 2645

33640-67-4 (benzyl 2-amino-3-hydroxybutanoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:33640-67-4)benzyl 2-amino-3-hydroxybutanoate

Purity:99%

Quantity:1g

Price($):455.0